Cas no 2098088-64-1 (methyl 1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate)

• Product Name: methyl 1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate
• CAS No: 2098088-64-1
• MF: C₉H₇F₃N₂O₂
• MW: 232.159292459488
• CID: 5728485
• PubChem ID: 121213294
• Update Time: 2025-10-29

methyl 1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate
• AKOS026723757
• starbld0022582
• methyl 1-prop-2-ynyl-3-(trifluoromethyl)pyrazole-4-carboxylate
• 2098088-64-1
• F2198-4759
• 1H-Pyrazole-4-carboxylic acid, 1-(2-propyn-1-yl)-3-(trifluoromethyl)-, methyl ester

• Inchi： 1S/C9H7F3N2O2/c1-3-4-14-5-6(8(15)16-2)7(13-14)9(10,11)12/h1,5H,4H2,2H3
• InChI Key： YTJKBCVZTBRZMR-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=CN(CC#C)N=1)(F)F

Computed Properties

• Exact Mass: 232.04596196g/mol
• Monoisotopic Mass: 232.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 286.2±40.0 °C(Predicted)
• pka: -3.55±0.10(Predicted)

Additional information on methyl 1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate

Methyl 1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate (CAS No. 2098088-64-1): A Comprehensive Overview

Methyl 1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate, identified by its CAS number 2098088-64-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pyrazole core adorned with a propargyl group and a trifluoromethyl substituent, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural features of this compound contribute to its unique chemical properties, making it a valuable scaffold for further functionalization and derivatization.

The pyrazole moiety is a heterocyclic aromatic ring system that has been extensively studied for its pharmacological properties. Pyrazoles exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The presence of a trifluoromethyl group at the 3-position of the pyrazole ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the propargyl group introduces a reactive alkyne functionality, which can be further modified through various coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, to incorporate additional pharmacophores.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting enzymes involved in cancer metabolism. Pyrazole derivatives have shown promise in this area due to their ability to modulate key metabolic pathways. For instance, studies have demonstrated that compounds containing the pyrazole scaffold can inhibit enzymes such as hexokinase and lactate dehydrogenase, which are crucial in glycolysis and lactate production. The trifluoromethyl group in Methyl 1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate may further enhance its inhibitory activity by improving binding affinity to the target enzyme.

The propargyl group in this compound also offers opportunities for bioconjugation, allowing for the attachment of biomolecules such as peptides or antibodies. This functionality is particularly useful in the development of targeted therapies, where covalent binding to specific biomarkers can improve drug delivery and efficacy. Recent advances in click chemistry have enabled the rapid and efficient coupling of propargyl-containing compounds with azide-functionalized molecules, providing a versatile tool for drug discovery and development.

Furthermore, the trifluoromethyl group not only enhances lipophilicity but also influences electronic properties, which can affect molecular recognition and binding interactions. This feature makes Methyl 1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate a valuable building block for medicinal chemists seeking to optimize lead compounds. Computational studies have shown that trifluoromethyl-substituted pyrazoles can exhibit improved binding affinities due to favorable interactions with polar residues in protein active sites.

The synthesis of Methyl 1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. The preparation typically begins with the condensation of methyl acetoacetate with propargyl bromide to form the propargyl ester intermediate. Subsequent functionalization with trifluoroacetic anhydride introduces the trifluoromethyl carboxylate group, followed by cyclization under basic conditions to yield the pyrazole core. This synthetic route underscores the importance of transition metal-catalyzed reactions and palladium-mediated couplings in constructing complex heterocyclic systems.

Recent research has also explored the use of Methyl 1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate as a precursor for more complex drug candidates. By leveraging its reactive alkyne functionality and diverse substituents, chemists have been able to generate libraries of derivatives with tailored biological activities. For example, incorporation into peptidomimetics has led to compounds with enhanced binding affinity to protein targets while maintaining solubility and metabolic stability.

The pharmacokinetic properties of Methyl 1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate are also worthy of note. Studies indicate that compounds with trifluoromethyl groups often exhibit prolonged half-lives due to reduced metabolic clearance. This characteristic is particularly advantageous for drugs that require sustained therapeutic effects. Additionally, the pyrazole core contributes to favorable pharmacokinetic profiles by enhancing cell membrane permeability and reducing renal clearance.

In conclusion, Methyl 1-(prop-2-yn-1-yll)-3-(trifluoromethyI)-lH-pyrazole-l-carboxyllcate (CAS No. 2098088_64_11 is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable scaffold for designing novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders. The combination of its reactive alkyne functionality and lipophilic trifluoromethyl group provides ample opportunities for further chemical modification and bioconjugation strategies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.